N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide

• IUPAC Name: N-(5-propan-2-yl-1,3-thiazol-2-yl)-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H15N3OS/c1-9(2)11-8-15-13(18-11)16-12(17)6-10-4-3-5-14-7-10/h3-5,7-9H,6H2,1-2H3,(H,15,16,17)
• InChI Key: WQZOOPQQADNJEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(S1)NC(=O)CC2=CN=CC=C2
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide, also known as ITYA, is a chemical compound that has been extensively studied for its potential use in scientific research. ITYA is a small molecule that has a unique structure, making it an attractive target for drug discovery and development.

Mechanism of Action

The mechanism of action of N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide is not fully understood, but it is believed to work by inhibiting the activity of protein kinases. Protein kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer.
Biochemical and Physiological Effects:
Studies have shown that N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide has a potent inhibitory effect on the activity of several protein kinases, including EGFR, HER2, and VEGFR2. This inhibition leads to a decrease in cell proliferation and an increase in apoptosis, making N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide a potential anti-cancer agent. Additionally, N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide is its small size, which allows it to easily penetrate cell membranes and reach its target proteins. Additionally, N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide has a high binding affinity for its target proteins, making it a potent inhibitor. However, one limitation of N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide is its low solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide. One area of interest is the development of more potent and selective inhibitors of specific protein kinases. Additionally, N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide could be used as a chemical probe to study the role of protein kinases in various cellular processes. Finally, N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide could be further studied for its potential therapeutic applications in cancer and inflammatory diseases.
In conclusion, N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide is a small molecule that has been extensively studied for its potential use in scientific research. Its unique structure and potent inhibitory effects on protein kinases make it an attractive target for drug discovery and development. While there are limitations to working with N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide in lab experiments, its potential applications in cancer and inflammatory diseases make it a promising area for future research.

Synthesis Methods

The synthesis of N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide involves several steps, starting with the reaction of 2-bromo-3-pyridinecarboxylic acid with thioacetamide to form 2-(1,3-thiazol-4-yl)pyridine-3-carboxamide. This intermediate is then treated with isopropylmagnesium chloride to form N-(5-isopropylthiazol-2-yl)-2-pyridin-3-ylacetamide. The final step involves the purification of the compound using column chromatography.

Scientific Research Applications

N-(5-Isopropyl-thiazol-2-YL)-2-pyridin-3-YL-acetamide has been studied for its potential use in various scientific research applications, including as a chemical probe for studying protein-protein interactions, as a potential therapeutic agent for cancer, and as a tool for studying the role of protein kinases in cellular signaling pathways.